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Compound of Interest

Compound Name: 4-Allyltoluene

Cat. No.: B1199621

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-allyltoluene, an aromatic hydrocarbon
with applications in chemical synthesis, including polymerization and as an organic
intermediate.[1] This document details its chemical identifiers, experimental protocols for its
synthesis and purification, and a visual representation of a common synthetic workflow.

Core Identifiers and Properties

Quantitative data for 4-allyltoluene are summarized in the table below for easy reference and
comparison.
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Identifier Value

CAS Number 3333-13-9[1][2][3]

IUPAC Name 1-methyl-4-(prop-2-en-1-yl)benzene[2]
Synonyms 1-Allyl-4-methylbenzene, p-Allyltoluene[2][3][4]

Chemical Formula

C1oH12[2][3]

Molecular Weight 132.20 g/mol [3]

PubChem CID 76851[1]

SMILES Cclccc(CC=C)ccl[?]

inChi 1S/C10H12/c1-3-4-10-7-5-9(2)6-8-10/h3,5-
8H,1,4H2,2H3[2]

InChlKey WAEOXIOXMKNFLQ-UHFFFAOYSA-N[2]

EC Number 222-063-5

MDL Number MFCD00048186

Appearance Colorless to pale yellow liquid[1]

Density 0.865 g/mL at 25 °C

Refractive Index

n20/D 1.509

Experimental Protocols

The synthesis of 4-allyltoluene can be achieved through several established organic chemistry

methodologies. Below are detailed protocols for two common approaches: Grignard reagent

coupling and Suzuki-Miyaura cross-coupling.

Synthesis via Grighard Reagent

This method involves the reaction of a Grignard reagent prepared from a halotoluene with an

allyl halide. A nickel phosphine complex can be used as a catalyst.

Materials:
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» 4-Bromotoluene

e Magnesium turnings

« Allyl chloride

» Dichloro[1,4-bis(diphenylphosphino)butane]nickel(ll) (or similar nickel phosphine complex)
e Anhydrous diethyl ether or tetrahydrofuran (THF)

¢ Agueous solution of ammonium chloride (for quenching)

e Anhydrous sodium sulfate (for drying)

Procedure:

» Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere
(e.g., nitrogen or argon), magnesium turnings are placed. A solution of 4-bromotoluene in
anhydrous diethyl ether or THF is added dropwise to initiate the formation of the Grignard
reagent, 4-tolylmagnesium bromide.

o Coupling Reaction: Once the Grignard reagent is formed, the nickel phosphine complex
catalyst is added, followed by the slow addition of allyl chloride. The reaction mixture is
typically heated to reflux for a specified period to ensure the completion of the reaction.

o Work-up: The reaction is cooled and then quenched by the careful addition of a saturated
agueous solution of ammonium chloride to decompose any unreacted Grignard reagent.

o Extraction and Drying: The organic layer is separated, washed with water, and then dried
over anhydrous sodium sulfate.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by vacuum distillation to yield 4-allyltoluene.

Synthesis via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling provides a versatile method for forming carbon-carbon bonds. In
this case, it would involve the reaction of an arylboronic acid with an allyl halide, catalyzed by a
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palladium complex.

Materials:

4-Methylphenylboronic acid

Allyl bromide or chloride

Palladium catalyst (e.g., Pd(PPhs)a or PdCIlz(dppf))

A base (e.g., sodium carbonate, potassium phosphate)

Anhydrous solvent (e.g., toluene, dimethoxyethane (DME), or a mixture with water)

Procedure:

Reaction Setup: In a reaction vessel, 4-methylphenylboronic acid, the palladium catalyst,
and the base are combined.

Inert Atmosphere: The vessel is evacuated and backfilled with an inert gas (e.g., argon or
nitrogen) multiple times to remove oxygen.

Solvent and Reagent Addition: The anhydrous solvent is added, followed by the addition of
the allyl halide.

Reaction: The mixture is heated to a temperature appropriate for the chosen catalyst and
solvent system and stirred until the reaction is complete, as monitored by techniques like
thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled, and water is added. The product
is extracted with an organic solvent (e.g., ethyl acetate).

Purification: The combined organic layers are washed, dried, and concentrated. The
resulting crude product can be purified by column chromatography on silica gel or by
vacuum distillation.

Synthetic Workflow Diagram
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The following diagram illustrates a typical experimental workflow for the synthesis of 4-

allyltoluene using the Grignard reaction methodology.

Reactants

4-Bromotoluene

Magnesium

Allyl Chloride

Ni-Phosphine Catalyst

Procedure

1. Form Grignard Reagent
(4-Tolylmagnesium Bromide)

2. Catalytic Coupling P

3. Quenching
(ag. NH4CI)

4. Extraction & Drying

5. Purification
(Vacuum Distillation)

Final Broduct

4-Allyltoluene
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Click to download full resolution via product page

Caption: Grignard synthesis workflow for 4-allyltoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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